1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine

• IUPAC Name: [4-(2-fluorobenzoyl)piperazin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C17H16FN3O2/c18-15-6-2-1-5-14(15)17(23)21-10-8-20(9-11-21)16(22)13-4-3-7-19-12-13/h1-7,12H,8-11H2
• InChI Key: UUOMKIDRRNMGHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CN=CC=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol

Description

1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine, also known as FCPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. FCPP is a piperazine derivative that exhibits a unique chemical structure, making it a promising candidate for the development of new drugs with improved efficacy and safety profiles.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine is not fully understood, but it is believed to act through multiple pathways. 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine has been found to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to inhibit the activity of enzymes involved in the breakdown of these neurotransmitters, leading to increased levels of these compounds in the brain.
Biochemical and Physiological Effects:
1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, leading to improved mood and cognitive function. 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine has also been found to exhibit antioxidant activity, which may help to protect against oxidative stress and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine in lab experiments include its unique chemical structure, which makes it a promising candidate for drug development. 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine has also been found to exhibit low toxicity, making it a safer alternative to other compounds. However, the limitations of using 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine in lab experiments include its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several areas of future research that could be explored with 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine. One potential direction is the development of 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential area of research is the investigation of 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine's potential as an antidepressant or anxiolytic agent. Additionally, further studies could be conducted to better understand the mechanism of action of 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine and its potential interactions with other compounds.

Synthesis Methods

The synthesis of 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine involves the reaction of 2-fluorobenzoyl chloride with 3-pyridinecarboxylic acid followed by the addition of piperazine. The resulting product is then purified using column chromatography to obtain pure 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine.

Scientific Research Applications

1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit promising activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-(2-fluorobenzoyl)-4-(3-pyridinylcarbonyl)piperazine has also been found to be effective in treating anxiety and depression.